Cas no 85168-97-4 (1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol)

1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol structure
85168-97-4 structure
Product Name:1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol
CAS No:85168-97-4
MF:C16H34N2O2
MW:286.453364849091
CID:887316
PubChem ID:3020474
Update Time:2025-04-19

1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol
    • 1-[[5-(2-hydroxypropylamino)-1,3,3-trimethylcyclohexyl]methylamino]propan-2-ol
    • 1-[(3-{[(2-HYDROXYPROPYL)AMINO]METHYL}-3,5,5-TRIMETHYLCYCLOHEXYL)AMINO]PROPAN-2-OL
    • DTXSID901005616
    • 1-(((5-((2-Hydroxypropyl)amino)-1,3,3-trimethylcyclohexyl)methyl)amino)propan-2-ol
    • NS00065065
    • EINECS 285-940-1
    • 85168-97-4
    • Inchi: 1S/C16H34N2O2/c1-12(19)8-17-11-16(5)7-14(18-9-13(2)20)6-15(3,4)10-16/h12-14,17-20H,6-11H2,1-5H3
    • InChI Key: JTURHGQTASTBFY-UHFFFAOYSA-N
    • SMILES: OC(C)CNC1CC(C)(C)CC(C)(CNCC(C)O)C1

Computed Properties

  • Exact Mass: 286.262
  • Monoisotopic Mass: 286.262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 414.9°C at 760 mmHg
  • Flash Point: 81.4°C
  • Refractive Index: 1.501
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd